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Topic: Experimental Setup for Testing the Detonation Velocity of Nitrotriazole-Based Explosives

Abstract

This document provides a detailed guide for establishing a robust experimental setup to
measure the detonation velocity (VoD) of nitrotriazole-based explosives, with a primary focus
on 3-nitro-1,2,4-triazol-5-one (NTO). As the demand for insensitive high explosives (IHES)
grows, accurate characterization of their performance parameters is critical. Detonation velocity
is a primary indicator of an explosive's performance and energy release rate[1][2]. This guide
details the use of the widely accepted electronic pin probe method, offering a balance of
precision, reliability, and accessibility. We will explain the causality behind the experimental
design, provide step-by-step protocols, and outline the necessary safety procedures for
handling these energetic materials.

Introduction: The Significance of Nitrotriazoles and
Detonation Velocity

Nitrotriazole-based compounds, such as NTO, represent a critical class of energetic materials
developed to be significantly less sensitive to accidental initiation by impact, shock, or friction
compared to traditional explosives like RDX[3][4]. This insensitivity makes them ideal for

applications in insensitive munitions (IM), enhancing the safety of storage and transportation.
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The detonation velocity is the speed at which a detonation wave propagates through an
explosive charge. It is a fundamental property that directly correlates with the explosive's
detonation pressure and its ability to perform work, such as fragmenting a casing[1][2].
Therefore, precise and repeatable measurement of VoD is essential for the research,
development, and quality control of new explosive formulations. Several techniques exist for
this measurement, broadly categorized as point-to-point methods (like the D'Autriche method
and electronic probes) and continuous methods (such as resistance wire or optical fiber
techniques)[5][6]. This protocol will focus on the electronic ionization pin probe method due to
its high accuracy and ability to provide multiple data points along the explosive column.[7]

Principle of the Electronic Pin Probe Method

The electronic method for measuring detonation velocity is a point-to-point technique that relies
on detecting the arrival of the detonation front at precisely known locations along an explosive
charge.[1][7]

The core principle is as follows:

e Sensor Placement: Multiple conductive probes (pins) are inserted into the explosive charge
at carefully measured distances from each other.

« lonization Front: The detonation front is characterized by extremely high pressure and
temperature, which ionizes the material and creates a highly conductive plasma.

o Circuit Completion: Each pin probe is part of an open electrical circuit. When the conductive
detonation front reaches a pin, it completes the circuit, causing a sharp change in voltage or
current.

o Time-of-Arrival: A high-speed data acquisition system, typically a digital oscilloscope, records
the precise time at which each probe'’s circuit is closed.

» Velocity Calculation: By dividing the known distance between consecutive probes by the
measured time interval of the detonation wave's travel between them, the detonation velocity
can be accurately calculated.

This method is advantageous because it is robust, provides multiple velocity measurements
along the charge to ensure a stable detonation was achieved, and is less complex to set up

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://scispace.com/pdf/velocity-of-detonation-vod-measurement-techniques-practical-3y1boerp9a.pdf
https://www.researchgate.net/publication/274469677_Velocity_of_detonation_VOD_measurement_techniques_-_practical_approach
https://www.slideshare.net/slideshow/measurement-of-vod-of-explosivespptx/261822907
https://www.researchgate.net/publication/351904879_Velocity_of_detonation-_A_review_of_measurement_techniques
https://www.ffi.no/en/publications-archive/introduction-to-ionization-pin-probes-to-measure-detonation-velocity
https://scispace.com/pdf/velocity-of-detonation-vod-measurement-techniques-practical-3y1boerp9a.pdf
https://www.ffi.no/en/publications-archive/introduction-to-ionization-pin-probes-to-measure-detonation-velocity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

than some continuous or optical methods.[7]

Experimental Design and Protocol

A successful and self-validating experiment requires meticulous attention to the preparation of
the explosive charge and the assembly of the measurement apparatus.

Required Materials and Equipment
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Component

Specifications & Rationale

Nitrotriazole Explosive

e.g., 3-nitro-1,2,4-triazol-5-one (NTO) powder.
The purity and crystal morphology of the sample
must be well-characterized as they influence

detonation properties.

Hydraulic Press

For pressing explosive powder into cylindrical
pellets of a specific, uniform density. Density is a

critical parameter affecting VoD.

Confinement Tube

Typically made of a rigid material like steel,
copper, or heavy-walled cardboard/PMMA,
depending on the desired degree of
confinement. Confinement can increase the

measured VoD.

Detonator

An appropriate initiating device (e.g., a No. 8
detonator) to ensure the prompt and reliable

initiation of the main charge.

Booster Charge (if needed)

A small pellet of a more sensitive secondary
explosive (e.g., RDX) may be required to ensure
a stable detonation is achieved in the less

sensitive NTO charge.[8]

lonization Pin Probes

Commercially available or lab-fabricated probes,
often made from coaxial cable. They must be
robust enough to withstand handling and

insertion.[7]

Digital Oscilloscope

High-speed, multi-channel (=4 channels) with a
high sampling rate (=1 GS/s) to accurately
record the nanosecond-scale time intervals.

High-Voltage Power Supply

To provide the necessary voltage for the pin

probe circuits.

Coaxial Cables

50-ohm impedance cables to transmit the
signals from the probes to the oscilloscope with

minimal signal degradation.
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) ] A dedicated and certified device for firing the
Blasting Machine
detonator remotely.

A certified and properly shielded enclosure or
Blast Chamber/Test Site remote outdoor area designed for detonating

explosives safely.

_ _ For precise measurement of charge dimensions
Calipers/Micrometer )
and probe spacing.

Step-by-Step Experimental Protocol

Step 1: Preparation of the Explosive Charge ("Rate Stick")

Weigh the Explosive: Accurately weigh the amount of NTO powder required to achieve the
target density for a given pellet volume.

Press the Charge: Carefully press the powder in a hardened steel die using a hydraulic
press to form a cylindrical pellet of a predetermined diameter and length. Record the final
mass and dimensions to calculate the charge density (p = m/V). For new formulations,
multiple densities should be tested.

Drill Probe Holes: If using a rigid confinement tube, precisely drill small holes at measured
intervals along its length for the insertion of the pin probes. The accuracy of these distances
is paramount for the final calculation.

Assemble the Charge: Insert the pressed NTO pellet(s) into the confinement tube. If using a
booster, place it between the detonator and the main charge, ensuring intimate contact
between all components.[9]

Step 2: Assembly of the Measurement Apparatus

 Insert Probes: Carefully insert the ionization pin probes through the pre-drilled holes so that
their tips are in firm contact with the explosive charge. Ensure the probes are perpendicular
to the charge axis.

e Secure the Detonator: Place the detonator at one end of the charge assembly, ensuring it is
properly seated and secured.
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e Connect Cabling: Connect each pin probe to a separate channel on the digital oscilloscope
using coaxial cables.

e Final Placement: Transport the fully assembled rate stick to the designated firing point within
the blast chamber or test site.

Step 3: Test Execution and Data Acquisition

Clear the Area: Ensure all personnel are evacuated to a safe, shielded location.

Connect Firing Line: Remotely connect the detonator leads to the blasting machine.

Arm the System: Arm the oscilloscope to trigger on the signal from the first pin probe.

Initiate Detonation: Fire the charge using the blasting machine.

Save Data: After the event, save the waveform data from the oscilloscope for analysis.

Visual Workflow Diagram
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Caption: High-level workflow for detonation velocity measurement.
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Data Analysis and Interpretation

The raw data from the oscilloscope will be a series of voltage steps, with each step
corresponding to the detonation front reaching a pin.

o Determine Time-of-Arrival (ToA): For each channel, precisely determine the time at which the
voltage rises. This is your ToA for that probe. Let these times be ts, t2, ts3, etc.

o Calculate Time Intervals (At): Calculate the time difference between the arrivals at

consecutive probes:
o Atiz=t2-11
o Atz =1t3-12

o Calculate Velocity (VoD): Let the known distances between the probes be diz, dz3, etc.
Calculate the velocity for each segment:

o VoDi2 =di2/ At12
o VoD23 = d23/ Atz23

o Average Velocity: If the velocities for each segment are consistent, it indicates a stable
detonation. The average of these values can be reported as the final detonation velocity.
Significant variation may indicate that the charge was failing or overdriven.

Sample Data Table:

Probe Segment Distance (d) Time Interval (At) Calculated VoD
Probes 1to 2 50.0 mm = 0.1 mm 6.10 ps + 0.01 ps 8197 m/s

Probes 2to 3 50.0 mm = 0.1 mm 6.08 us + 0.01 ps 8224 m/s
Average VoD 8211 m/s

The results should be compared against theoretical calculations or existing literature values for
NTO at a similar density.[3][8] For example, NTO has a calculated detonation velocity
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equivalent to RDX.[3]

Mandatory Safety Protocols

Working with explosives demands uncompromising adherence to safety procedures. All
operations must be conducted by trained personnel in approved facilities.

e Handling and Storage: Store explosives in a designated, locked magazine separate from
detonators and incompatible materials.[10] Handle chemicals gently, avoiding friction, shock,
and impact.[11] Use non-sparking tools.

o Personal Protective Equipment (PPE): At a minimum, flame-resistant lab coats, safety
goggles, and a face shield must be worn when handling explosives.[12]

+ Remote Operation: All detonation experiments must be initiated remotely from a shielded
control room. The blast chamber must be designed to withstand the expected explosive
output.

» Scale of Work: Always work with the smallest quantity of explosive necessary for the
experiment.[13]

e Emergency Procedures: Ensure clear emergency protocols are in place, including
procedures for misfires, fires, and medical emergencies.[12] All personnel must be familiar
with the location of emergency showers, eyewashes, and first aid kits.

Complementary Advanced Technique: High-Speed
Photography
For a more comprehensive analysis, high-speed imaging can be used to visualize the

detonation event.[14][15]

e Principle: A high-speed camera, capable of millions of frames per second, captures the
luminous detonation front as it propagates along a charge (often in a transparent
confinement tube).[1][14]

e Setup: The camera is focused on the rate stick, and the detonation itself provides the
necessary illumination.
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» Analysis: By measuring the position of the detonation front in consecutive frames and
knowing the time between frames, a continuous velocity profile can be generated.[16] This
method is excellent for observing non-ideal detonation behavior or the interaction of the
shock wave with its surroundings.[17]

Visualization of High-Speed Imaging Logic
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Caption: Logical flow of the high-speed photography method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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